Cas no 162490-45-1 (4H-Thieno[2,3-b]thiopyran-4-ol,5,6-dihydro-6-methyl-, 7,7-dioxide, trans- (9CI))

• Product Name: 4H-Thieno[2,3-b]thiopyran-4-ol,5,6-dihydro-6-methyl-, 7,7-dioxide, trans- (9CI)
• CAS No: 162490-45-1
• MF: C₈H₁₀O₃S₂
• MW: 218.293200016022
• CID: 135173
• PubChem ID: 15647031
• Update Time: 2025-04-19

4H-Thieno[2,3-b]thiopyran-4-ol,5,6-dihydro-6-methyl-, 7,7-dioxide, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[2,3-b]thiopyran-4-ol,5,6-dihydro-6-methyl-, 7,7-dioxide, trans- (9CI)
• Trans-hydroxy sulfone
• TRANS-HYDROXYSULFONE
• (4R,6R)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol
• (4S,6S)-4H-Thieno[2,3-b]-thiopyran-4-ol-5,6-dihydro-6-methyl-7,7-dioxide
• 162490-45-1
• (4R,6R)-6-Methyl-5,6-dihydro-4H-thieno-[2,3-b]thiopyran-4-ol 7,7-dioxide
• AKOS025116915
• (4R,6R)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol 7,7-dioxide

• Inchi： 1S/C8H10O3S2/c1-5-4-7(9)6-2-3-12-8(6)13(5,10)11/h2-3,5,7,9H,4H2,1H3/t5-,7-/m1/s1
• InChI Key： NFUQUGUUAUVBMO-IYSWYEEDSA-N
• SMILES： S1(C2=C(C=CS2)[C@@H](C[C@H]1C)O)(=O)=O

Computed Properties

• Exact Mass: 218.0072
• Monoisotopic Mass: 218.00713652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 54.37